molecular formula C9H9Br3O B8650524 3,5-Dibromo-4-(bromomethyl)-2,6-dimethylphenol CAS No. 113152-21-9

3,5-Dibromo-4-(bromomethyl)-2,6-dimethylphenol

Cat. No.: B8650524
CAS No.: 113152-21-9
M. Wt: 372.88 g/mol
InChI Key: IIZOHEWECNWGPR-UHFFFAOYSA-N
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Description

3,5-Dibromo-4-(bromomethyl)-2,6-dimethylphenol is a useful research compound. Its molecular formula is C9H9Br3O and its molecular weight is 372.88 g/mol. The purity is usually 95%.
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Properties

CAS No.

113152-21-9

Molecular Formula

C9H9Br3O

Molecular Weight

372.88 g/mol

IUPAC Name

3,5-dibromo-4-(bromomethyl)-2,6-dimethylphenol

InChI

InChI=1S/C9H9Br3O/c1-4-7(11)6(3-10)8(12)5(2)9(4)13/h13H,3H2,1-2H3

InChI Key

IIZOHEWECNWGPR-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(C(=C1Br)CBr)Br)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The temperature is increased to 70° C.-75° C., and a solution is obtained. The solution is held at 70° C.-75° C. for 3 hours. The unreacted bromine is removed by distillation with the aid of 1 liter of carbon tetrachloride. When 1 liter of solvent remains with the product, the solution is cooled to 25° C. The light brown solid which is obtained is filtered and is dried under vacuum for 5 hours. A yield of 250 g (67 percent) is obtained, which analysis by gas chromatography shows to be 97 percent tribromomesitol and 3 percent dibromomesitol. The product has a melting point of 144° C.-146° C. and has the following proton nuclear magnetic resonance spectrum (CDCl3), δ: 2.30 (s, 6H), 4.90 (s, 2H), which is consistent with the structure of the product.
Name
tribromomesitol
Quantity
0 (± 1) mol
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reactant
Reaction Step One
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0 (± 1) mol
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reactant
Reaction Step Two

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